8-Azabicyclo[3.2.1]octan-3-one, 8-(2-phenylethyl)-

• IUPAC Name: 8-(2-phenylethyl)-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C15H19NO/c17-15-10-13-6-7-14(11-15)16(13)9-8-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2
• InChI Key: YLEOMBARMPNDLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(=O)CC1N2CCC3=CC=CC=C3
• Molecular Formula: C15H19NO
• DSSTOX Substance ID: DTXSID80540530
• Molecular Weight: 229.32 g/mol
• CAS RN: 83507-66-8

Description

The compound “8-Azabicyclo[3.2.1]octan-3-one, 8-(2-phenylethyl)-” is a type of tropane alkaloid. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Chemical Reactions Analysis

The synthesis of “8-Azabicyclo[3.2.1]octan-3-one, 8-(2-phenylethyl)-” involves asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities. A switch of exo/endo-selectivity was observed depending on the diazo substrates.

Scientific Research Applications

Analgesic Properties and Narcotic Antagonist Activities

A series of 1-phenyl-6-azabicyclo[3.2.1]octanes, closely related to 8-Azabicyclo[3.2.1]octan-3-one, 8-(2-phenylethyl)-, were investigated for their analgesic and narcotic antagonist activities. The study revealed structure-activity relationships by varying structural parameters. One compound, in particular, showed a profile of a well-balanced antagonist-analgesic agent with a very mild physical dependence capacity. These findings suggest potential applications in pain management and narcotic addiction treatment (Takeda, Inoue, Noguchi, Honma, & Kawamori, 1977).

Synthesis and Structural Studies

A study on the synthesis and structural analysis of esters derived from 8-α-hydroxy-3-phenethyl-3-azabicyclo[3.2.1]octan-8-β-carboxylic acid, a derivative of 8-Azabicyclo[3.2.1]octan-3-one, 8-(2-phenylethyl)-, provided insights into the compound's conformation and stereochemistry. These findings are critical for understanding the compound's reactivity and potential applications in medicinal chemistry (Diez, Izquierdo, Gálvez, Arias, Fonseca, & Sanz-Aparicio, 1991).

Application in Tropane Alkaloids Synthesis

The 8-azabicyclo[3.2.1]octane scaffold is central to the family of tropane alkaloids, which exhibit various biological activities. Research has focused on the preparation of this structure in a stereoselective manner, with the aim of synthesizing tropane alkaloids, important for their pharmacological properties (Rodríguez, Uria, Reyes, Prieto, Rodríguez‐Rodríguez, Carrillo, & Vicario, 2021).

Binding Affinities in Neurotransmitter Transporters

A series of compounds including 8-alkylaryl-8-azabicyclo[3.2.1]octanes were synthesized and tested for binding affinities at dopamine and serotonin transporters. This study highlights the compound's potential in neuropharmacology and the development of drugs targeting neurotransmitter systems (Bradley, Izenwasser, Wade, Cararas, & Trudell, 2003).

Mechanism of Action

Target of Action

Structurally related compounds, such as cytisine-like alkaloids derived from the roots and stems of ormosia hosier, have been reported to exhibit high affinity for α4β2 neuronal nicotinic acetylcholine receptors .

Mode of Action

Based on its structural similarity to cytisine-like alkaloids, it may interact with its target receptors and induce changes that could potentially lead to various pharmacological effects .